![molecular formula C19H18N2O3S2 B2580549 (E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)butanamide CAS No. 637318-77-5](/img/structure/B2580549.png)
(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)butanamide
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Description
(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)butanamide is a useful research compound. Its molecular formula is C19H18N2O3S2 and its molecular weight is 386.48. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antiangiogenic Properties
(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)butanamide and its derivatives exhibit promising anticancer and antiangiogenic effects. Studies have demonstrated the compound's ability to inhibit tumor growth, tumor-induced angiogenesis, and endothelial proliferation in mouse models, highlighting its potential as an anticancer therapeutic agent with angiogenesis inhibiting properties (Chandrappa et al., 2010).
Apoptosis Induction in Cancer Cells
The compound and its derivatives have shown significant antiproliferative activity against human leukemia cells. They induce cytotoxicity in a cell cycle stage-dependent and dose-dependent manner. The presence of electron-donating groups on the thiazolidinone moiety, especially at the 4th position of the substituted aryl ring, plays a crucial role in enhancing its anticancer properties by inducing apoptosis (Chandrappa et al., 2009).
Antimicrobial Activities
The compound's derivatives have also been explored for their antimicrobial properties. They exhibit in vitro activity against various bacterial and fungal species, offering potential as antimicrobial agents. Some derivatives demonstrate comparable efficacy to standard drugs, highlighting their relevance in combating infectious diseases (Patel & Shaikh, 2010).
Antifibrotic Activities
Derivatives of this compound have been synthesized and evaluated for their antifibrotic and anticancer activities. Some derivatives showcase potent antifibrotic activity levels comparable to Pirfenidone without scavenging superoxide radicals, making them interesting candidates for further testing in antifibrotic therapy (Kaminskyy et al., 2016).
properties
IUPAC Name |
4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S2/c1-13-6-8-14(9-7-13)20-17(22)5-2-10-21-18(23)16(26-19(21)25)12-15-4-3-11-24-15/h3-4,6-9,11-12H,2,5,10H2,1H3,(H,20,22)/b16-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWTVMWSELGSNIW-FOWTUZBSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)NC(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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